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Compound of Interest

Compound Name: 3-Methoxy-4-nitrophenol

Cat. No.: B113588

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals
and is not a substitute for a certified Safety Data Sheet (SDS). Users should consult the official
SDS from their supplier before handling this chemical.

Executive Summary

3-Methoxy-4-nitrophenol (CAS No: 16292-95-8) is an organic compound utilized as an
intermediate in the synthesis of pharmaceuticals and dyes.[1][2] This technical guide provides a
detailed overview of its known safety and hazard profile based on publicly available data. The
information is compiled to assist researchers and laboratory personnel in implementing
appropriate safety protocols. This guide summarizes chemical identification, physical
properties, hazard classifications, and recommended safety measures. While specific
guantitative toxicity studies like LD50 values are not readily available in the public domain, the
Globally Harmonized System (GHS) classifications provide a strong foundation for risk
assessment and management.

Chemical Identification and Physical Properties

Proper identification and understanding of the physical characteristics of a substance are
foundational to its safe handling. 3-Methoxy-4-nitrophenol is typically a yellow crystalline
solid.[1]
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Identifier Value Source(s)
IUPAC Name 3-methoxy-4-nitrophenol [3]

CAS Number 16292-95-8 [11[3][4]
Molecular Formula C7H7NOa4 [11[3]
Molecular Weight 169.13 g/mol [3]
Appearance Yellow crystalline solid [1][41[5]
Boiling Point 356.2°C at 760 mmHg [415]
Storage Temperature Room Temperature [4115]

Hazard Identification and GHS Classification

3-Methoxy-4-nitrophenol is classified as hazardous under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The primary hazards are related to acute
toxicity and irritation.[3][4]

Hazard Class GHS Category Hazard Statement Source(s)

o H302: Harmful if
Acute Toxicity, Oral Category 4 [3][4]
swallowed

. H312: Harmful in
Acute Toxicity, Dermal  Category 4 ) ) [3]
contact with skin

Acute Toxicity, H332: Harmful if

. Category 4 ) [3]
Inhalation inhaled
Skin H315: Causes skin

: o Category 2 o [31[4]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

o Category 2A o [31[4]

Damage/Eye Irritation eye irritation
Specific Target Organ

o ] H335: May cause
Toxicity (Single Category 3 _ o [3][4]
respiratory irritation
Exposure)
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GHS Pictogram:
e GHSO07 (Exclamation Mark)[4]
Signal Word:

o Warning[3][4]

Experimental Protocols and Data

Detailed experimental protocols for the toxicological assessments of 3-Methoxy-4-nitrophenol
are not provided in the publicly available summary documents. The GHS classifications are
typically derived from standardized OECD (Organisation for Economic Co-operation and
Development) test guidelines for chemical safety. For instance:

» Acute Oral Toxicity studies are often conducted following OECD Guideline 423.
o Skin and Eye Irritation tests generally follow OECD Guidelines 404 and 405, respectively.

Without access to the primary study reports, the specific methodologies, animal models, and
detailed quantitative results (e.g., LD50 values) for 3-Methoxy-4-nitrophenol cannot be
presented. The hazard statements summarized above represent the conclusions of such
studies.

Safety and Handling

Based on the hazard classifications, stringent safety protocols are required when handling 3-
Methoxy-4-nitrophenol. The following logical workflow outlines the relationship between the
identified hazards and the necessary precautionary measures.
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Precautionary Statements (Examples)

— Leads to P270: Do not eat, drink or smoke when using
Identified Hazards
P301+P312: IF SWALLOWED: Call a POISON CENTER
P302+P352: IF ON SKIN: Wash with plenty of water
-«
P280: Wear protective gloves/eye protection

P305+P351: IF IN EYES: Rinse cautiously
H335: May cause respiratory irritation
P261: Avoid breathing dust

H302: Harmful if swallowed

H312: Harmful in contact with skin

H315: Causes skin irritation

H319: Causes serious eye irritation

H332: Harmful if inhaled

Click to download full resolution via product page

Caption: GHS Hazard to Precautionary Statement Workflow.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical. The following diagram
outlines the recommended response protocol based on the route of exposure.
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Exposure Event

Ingestion

Immediate Actions

N

Move to fresh air. Remove contaminated clothing. Rinse cautiously with water for several minutes. Rinse mouth.
Keep at rest. Wash skin with soap and water. Remove contact lenses, if present. Do NOT induce vomiting.

f irritation persists f irritation persists

\@‘dicm Aner;ip/
=
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Caption: First Aid Response Protocol for Exposure.

Conclusion

3-Methoxy-4-nitrophenol presents moderate acute toxicity and is an irritant to the skin, eyes,
and respiratory system. All laboratory work must be conducted in well-ventilated areas,
preferably within a chemical fume hood, and with appropriate personal protective equipment
(PPE), including gloves, safety glasses, and lab coats. Adherence to the precautionary
statements associated with its GHS classification is mandatory for ensuring personnel safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b113588#3-methoxy-4-nitrophenol-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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